Cas no 890094-41-4 (6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine)
6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- [4-氨基-6-(1-溴乙基)-S-三嗪-2-基]-(4-甲基苯基)胺
- 6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
- 6-(1-Bromoethyl)-N2-(p-tolyl)-1,3,5-triazine-2,4-diamine
- 6-(1-bromoethyl)-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
- STK735146
- SB73293
- A917692
- 6-(1-Bromoethyl)-N2-p-tolyl-1,3,5-triazine-2,4-diamine
- 1,3,5-Triazine-2,4-diamine, 6-(1-bromoethyl)-N'-2'-(4-methylphenyl)-
- 1,3,5-Triazine-2,4-diamine, 6-(1-bromoethyl)-N(2)-(4-methylphenyl)-
- 1,3,5-triazine-2,4-d
- 1,3,5-triazine-2,4-diamine, 6-(1-bromoethyl)-N-(4-methylphenyl)-
- 890094-41-4
- ALBB-025972
- H35324
- 6-(1-BROMOETHYL)-N2-(4-METHYLPHENYL)-1,3,5-TRIAZINE-2,4-DIAMINE
- GMEMJECVQLEGJC-UHFFFAOYSA-N
- AKOS016347503
- LS-08755
- AKOS003399219
- MFCD07801053
-
- MDL: MFCD07801053
- Inchi: 1S/C12H14BrN5/c1-7-3-5-9(6-4-7)15-12-17-10(8(2)13)16-11(14)18-12/h3-6,8H,1-2H3,(H3,14,15,16,17,18)
- InChI Key: GMEMJECVQLEGJC-UHFFFAOYSA-N
- SMILES: BrC(C)C1N=C(N)N=C(N=1)NC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 307.04326Da
- Monoisotopic Mass: 307.04326Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 76.7
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 491.8±55.0 °C at 760 mmHg
- Flash Point: 251.2±31.5 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 36
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM528050-1g |
6-(1-Bromoethyl)-N2-(p-tolyl)-1,3,5-triazine-2,4-diamine |
890094-41-4 | 97% | 1g |
$*** | 2023-05-29 | |
| abcr | AB415652-500 mg |
6-(1-Bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine |
890094-41-4 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB415652-1 g |
6-(1-Bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine |
890094-41-4 | 1 g |
€239.00 | 2023-07-19 | ||
| abcr | AB415652-5 g |
6-(1-Bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine |
890094-41-4 | 5 g |
€656.50 | 2023-07-19 | ||
| abcr | AB415652-10 g |
6-(1-Bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine |
890094-41-4 | 10 g |
€1,074.00 | 2023-07-19 | ||
| TRC | B625040-10mg |
6-(1-Bromoethyl)-n-(4-methylphenyl)-1,3,5-triazine-2,4-diamine |
890094-41-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B625040-50mg |
6-(1-Bromoethyl)-n-(4-methylphenyl)-1,3,5-triazine-2,4-diamine |
890094-41-4 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B625040-100mg |
6-(1-Bromoethyl)-n-(4-methylphenyl)-1,3,5-triazine-2,4-diamine |
890094-41-4 | 100mg |
$ 95.00 | 2022-06-07 | ||
| abcr | AB415652-500mg |
6-(1-Bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine; . |
890094-41-4 | 500mg |
€205.00 | 2025-02-15 | ||
| abcr | AB415652-1g |
6-(1-Bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine; . |
890094-41-4 | 1g |
€237.00 | 2025-02-15 |
6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
Comprehensive Guide to 6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine (CAS No. 890094-41-4): Properties, Applications, and Market Insights
The compound 6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine (CAS No. 890094-41-4) is a specialized triazine derivative with significant potential in pharmaceutical and agrochemical research. As a brominated triazine compound, it has attracted attention for its unique molecular structure and versatile reactivity. This article provides an in-depth analysis of its chemical properties, synthesis methods, applications, and current market trends, addressing common questions researchers have about this high-value chemical intermediate.
Chemically, 6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine belongs to the 1,3,5-triazine family, characterized by a six-membered ring containing three nitrogen atoms. The presence of both bromoethyl and 4-methylphenyl substituents makes this compound particularly interesting for structure-activity relationship studies. Recent publications in medicinal chemistry journals have highlighted its potential as a molecular scaffold for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.
The synthesis of CAS 890094-41-4 typically involves multi-step reactions starting from cyanuric chloride, with careful control of reaction conditions to achieve the desired substitution pattern. Pharmaceutical researchers are particularly interested in how the bromine atom at the ethyl position can facilitate further functionalization through cross-coupling reactions, making it valuable for creating diverse compound libraries. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the high purity required for research applications.
In material science applications, this triazine derivative has shown promise as a building block for functional polymers and coordination complexes. The compound's ability to form stable metal-organic frameworks (MOFs) is currently being explored for catalytic applications and gas storage materials. These developments align with growing interest in sustainable chemistry solutions and green synthesis approaches that dominate current chemical research trends.
The global market for specialized triazine compounds like 6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine is experiencing steady growth, driven by increasing R&D investment in pharmaceutical and agricultural sectors. Quality standards for this compound typically require ≥98% purity, with strict control of residual solvents and byproducts. Researchers frequently search for reliable suppliers offering small quantity batches for laboratory use, along with comprehensive analytical data sheets and structure-activity information.
Storage and handling of CAS 890094-41-4 require standard laboratory precautions for organic compounds. While not classified as highly hazardous, it should be protected from moisture and stored in amber glass containers under inert atmosphere when long-term stability is required. These handling considerations are particularly important for researchers working with air-sensitive compounds or conducting low-temperature reactions.
Recent patent literature reveals growing intellectual property activity surrounding triazine-based compounds, with several applications mentioning derivatives similar to 6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine. This reflects the compound's potential in developing new therapeutic agents and specialty chemicals. The pharmaceutical industry's focus on targeted drug delivery systems and precision medicine approaches has further increased demand for such structurally diverse intermediates.
From an environmental perspective, the biodegradation pathways of triazine derivatives are an active area of research. While 6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine itself isn't extensively studied in this regard, the scientific community is increasingly interested in developing eco-friendly alternatives and biodegradable chemical platforms that maintain performance while reducing environmental impact.
For researchers considering 6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine for their projects, it's worth noting that several academic groups have published optimized synthetic procedures and purification methods. The compound's structure-property relationships continue to be explored through computational chemistry and molecular modeling techniques, providing valuable insights for custom molecular design.
Looking ahead, the development of novel triazine derivatives like CAS 890094-41-4 is expected to benefit from advances in flow chemistry and automated synthesis platforms. These technologies enable more efficient exploration of chemical space and faster optimization of reaction conditions. The compound's versatility ensures it will remain relevant in multiple chemistry subdisciplines, from medicinal chemistry to materials science.
890094-41-4 (6-(1-bromoethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine) Related Products
- 30359-71-8(1,3,5-Triazine-2,4-diamine,N2-phenyl-6-(tribromomethyl)-)
- 91962-28-6({4-Amino-6-(4-methylphenyl)amino-1,3,5-triazin-2-yl}acetonitrile)
- 30359-64-9(1,3,5-Triazine-2,4-diamine,6-(bromomethyl)-N2-phenyl-)
- 30359-79-6(1,3,5-Triazine-2,4-diamine,6-ethyl-N2-phenyl-)
- 30359-73-0(1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(tribromomethyl)-)
- 30339-39-0(1,3,5-Triazin-2-amine,N-phenyl-4,6-bis(tribromomethyl)-)
- 871332-11-5(1,3,5-TRIAZINE-2,4-DIAMINE, 6-(BROMOMETHYL)-N-METHYL-N-PHENYL-)
- 184022-37-5(1,3,5-Triazine-2,4-diamine, N,6-dimethyl-N'-(2,4,6-trimethylphenyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)